8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt
8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt
Brand Name:
Vulcanchem
CAS No.:
115787-82-1
VCID:
VC20846457
InChI:
InChI=1S/C20H16O11S3/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30)
SMILES:
CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C20H16O11S3
Molecular Weight:
528.5 g/mol
8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt
CAS No.: 115787-82-1
Cat. No.: VC20846457
Molecular Formula: C20H16O11S3
Molecular Weight: 528.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115787-82-1 |
|---|---|
| Molecular Formula | C20H16O11S3 |
| Molecular Weight | 528.5 g/mol |
| IUPAC Name | 8-butanoyloxypyrene-1,3,6-trisulfonic acid |
| Standard InChI | InChI=1S/C20H16O11S3/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30) |
| Standard InChI Key | RZVJDMGRXDQGLN-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O |
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